Cas no 1807234-37-2 (Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate)

• Product Name: Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate
• CAS No: 1807234-37-2
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5011175
• Update Time: 2025-08-05

Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate

• Inchi： 1S/C12H11F2NO2/c1-3-7-4-8(6-15)10(12(16)17-2)5-9(7)11(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： YJHUZNMSVHXBNL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(C#N)=CC=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate

Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate (CAS No. 1807234-37-2): A Comprehensive Overview

Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate, identified by its CAS number 1807234-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, holds promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a difluoromethyl group at the 5-position, and an ethyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances reactivity, while the difluoromethyl and ethyl groups contribute to steric and electronic effects that can influence biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyano and difluoromethyl groups. These functional moieties are known to enhance metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated that cyano-substituted benzoates exhibit inhibitory effects on certain enzymes and receptors, making them attractive candidates for drug development. Similarly, difluoromethyl groups are frequently incorporated into drug molecules to improve their pharmacokinetic properties.

The synthesis of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate involves multi-step organic reactions, typically starting from commercially available precursors such as ethyl benzoate. The introduction of the cyano group is often achieved through cyanation reactions, while the difluoromethylation can be performed using specialized reagents like Selectfluor or DAST (diethylaminosulfur trifluoride). The ethyl group is typically introduced via alkylation reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

One of the most compelling aspects of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural features to design derivatives with enhanced biological activity. For example, modifications at the 3-position or 6-position of the benzoate ring have led to compounds with improved efficacy against various diseases. Additionally, the compound has been explored as a precursor for synthesizing heterocyclic derivatives, which often exhibit potent pharmacological effects.

The use of computational chemistry has further accelerated the discovery process for derivatives of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization. Furthermore, virtual screening methods have been employed to rapidly sift through large libraries of derivatives, identifying those with the most promising pharmacological profiles.

In clinical research, Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate has been investigated for its potential therapeutic applications in several disease areas. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. The anti-inflammatory potential is particularly intriguing, as chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. The antiviral properties have also been explored, with some derivatives showing efficacy against certain viral strains.

The anticancer applications of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate derivatives are among the most actively pursued areas of research. These compounds have been found to interfere with critical signaling pathways involved in cancer cell proliferation and survival. For instance, some derivatives have demonstrated inhibitory effects on kinases and other enzymes that are overexpressed in tumor cells. This has led to their evaluation in preclinical models as potential candidates for oncology treatments.

The environmental impact and safety profile of Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate are also important considerations in its development and application. Studies have been conducted to assess its biodegradability and toxicity profile under various environmental conditions. These assessments are crucial for ensuring that its use does not pose undue risks to ecosystems or human health. Additionally, efforts have been made to develop synthetic routes that minimize waste generation and improve sustainability.

The future prospects for Methyl 2-cyano-5-difluoromethyl-4-ethylbenzoate are bright, with ongoing research aimed at expanding its applications and optimizing its properties. Advances in synthetic methodologies will continue to enhance access to this compound and its derivatives, enabling more rapid development of novel therapeutics. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality.